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Compound of Interest

Compound Name: 2-(Chloromethyl)thiirane

Cat. No.: B1265399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-(chloromethyl)thiirane, a highly

reactive heterocyclic compound with significant applications in organic synthesis, particularly in

the pharmaceutical and agrochemical industries. This document covers its nomenclature,

physicochemical properties, synthesis, and key reactions, offering a valuable resource for

professionals in drug development and chemical research.

Nomenclature and Identification
The compound with the chemical structure of a thiirane ring substituted with a chloromethyl

group is formally known by its IUPAC name, 2-(chloromethyl)thiirane.[1][2] It is also widely

recognized by several synonyms, which are frequently encountered in chemical literature and

commercial catalogs.

Common Synonyms:

Epithiochlorohydrin[3][4]

Thioepichlorohydrin[3]

Chloropropylene sulfide[3]

1-Chloro-2,3-epithiopropane[3]
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3-Chloropropylene sulfide[3]

Physicochemical Properties
2-(Chloromethyl)thiirane is a volatile, clear, colorless to light yellow liquid under standard

conditions.[1] Its high reactivity is attributed to the strained three-membered thiirane ring and

the presence of a reactive chloromethyl group.[1] A summary of its key physical and chemical

properties is presented in the table below.

Property Value Source(s)

Molecular Formula C₃H₅ClS [1][2]

Molecular Weight 108.58 g/mol [1]

CAS Number 3221-15-6 [1][2]

Appearance
Clear colorless to light yellow

liquid
[1]

Density 1.275 g/cm³ [1]

Boiling Point 69-70 °C (at 67 mmHg) [1]

Melting Point -57.0 °C

Refractive Index
1.5240 to 1.5280 (20°C, 589

nm)
[1]

Solubility

Good solubility in water,

alcohols, and aqueous

solutions. Limited solubility in

non-polar solvents.

Synthesis and Experimental Protocols
The most common and effective method for the synthesis of 2-(chloromethyl)thiirane involves

the reaction of its oxygen analog, epichlorohydrin, with a sulfur source. Potassium thiocyanate

is a frequently used reagent for this transformation.
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Synthesis of 2-(Chloromethyl)thiirane from
Epichlorohydrin
This procedure details the conversion of an epoxide to a thiirane, a fundamental transformation

in heterocyclic chemistry.

Experimental Protocol:

Materials: Epichlorohydrin, potassium thiocyanate, a suitable solvent (e.g., aqueous ethanol

or polyethylene glycol), and a round-bottom flask equipped with a magnetic stirrer and a

reflux condenser.

Procedure:

In a round-bottom flask, dissolve potassium thiocyanate in the chosen solvent.

To this solution, add epichlorohydrin dropwise with continuous stirring.

The reaction mixture is then heated to reflux for a specified period, with the progress of the

reaction monitored by a suitable technique such as Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.

The product is extracted using an appropriate organic solvent (e.g., diethyl ether or

dichloromethane).

The organic layer is washed with water and brine, then dried over anhydrous sodium

sulfate.

The solvent is removed under reduced pressure, and the crude product is purified by

vacuum distillation to yield pure 2-(chloromethyl)thiirane.
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Synthesis of 2-(Chloromethyl)thiirane

Epichlorohydrin + Potassium Thiocyanate

Reflux with Stirring

1. Add reagents

Aqueous Ethanol or PEG

2. In solvent

Extraction with Organic Solvent

3. After reaction completion

Vacuum Distillation

4. Isolate crude product

2-(Chloromethyl)thiirane

5. Purify
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Reactivity of 2-(Chloromethyl)thiirane with Sulfonamides

Reaction in Water Reaction in Ethanol

2-(Chloromethyl)thiirane + Sulfonamide

Thiirane-Thietane
Rearrangement

Direct Nucleophilic
Substitution (Ad-E)

N-(Thietan-3-yl)sulfonamide N-(Thiiran-2-ylmethyl)sulfonamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(Chloromethyl)thiirane (3221-15-6) for sale [vulcanchem.com]

2. Thieme E-Books & E-Journals [thieme-connect.de]

3. researchgate.net [researchgate.net]

4. datapdf.com [datapdf.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-
(Chloromethyl)thiirane]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1265399?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265399?utm_src=pdf-custom-synthesis
https://www.vulcanchem.com/product/vc1959623
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-039-00701
https://www.researchgate.net/publication/345546623_Reactions_of_thiiranes_with_NH-heterocycles_1_An_investigation_of_the_reaction_of_2-chloromethylthiirane_with_35-dibromo-4-nitropyrazole
https://datapdf.com/thiiranes-ii-methodsof-preparation-acs-publications.html
https://www.benchchem.com/product/b1265399#2-chloromethyl-thiirane-iupac-name-and-synonyms
https://www.benchchem.com/product/b1265399#2-chloromethyl-thiirane-iupac-name-and-synonyms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1265399#2-chloromethyl-thiirane-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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